3-(2-butoxy-5-chlorophenyl)-2-(4-nitrophenyl)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-butoxy-5-chlorophenyl)-2-(4-nitrophenyl)acrylonitrile, also known as BCPAN, is an organic compound that belongs to the family of acrylonitrile derivatives. BCPAN has gained significant attention from the scientific community due to its unique chemical properties, which make it a potential candidate for various applications, including scientific research.
Mechanism of Action
The mechanism of action of 3-(2-butoxy-5-chlorophenyl)-2-(4-nitrophenyl)acrylonitrile is based on its unique chemical properties, which enable it to interact with specific analytes. This compound contains a conjugated system of double bonds that undergoes a change in its electronic structure upon interaction with the analyte, resulting in a change in fluorescence intensity.
Biochemical and Physiological Effects
This compound has not been extensively studied for its biochemical and physiological effects. However, studies have shown that this compound is non-toxic and has low cytotoxicity, making it a potential candidate for biomedical applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(2-butoxy-5-chlorophenyl)-2-(4-nitrophenyl)acrylonitrile is its high sensitivity and selectivity, which makes it an ideal candidate for developing sensors for various analytes. Moreover, this compound is relatively easy to synthesize, making it readily available for scientific research. However, one of the limitations of this compound is its low stability, which limits its application in certain experiments.
Future Directions
There are several future directions for the research on 3-(2-butoxy-5-chlorophenyl)-2-(4-nitrophenyl)acrylonitrile. One of the areas that require further investigation is the development of this compound-based sensors for detecting various analytes, including drugs and toxins. Moreover, the potential application of this compound in biomedical research, including cancer diagnosis and treatment, requires further investigation. Additionally, the development of stable this compound derivatives with improved properties is an area that requires further research.
Conclusion
In conclusion, this compound is a unique compound that has gained significant attention from the scientific community due to its potential application in various fields, including scientific research. This compound-based sensors have shown promising results in detecting various analytes, and further research is required to explore its potential application in biomedical research.
Synthesis Methods
The synthesis of 3-(2-butoxy-5-chlorophenyl)-2-(4-nitrophenyl)acrylonitrile involves the reaction between 2-butoxy-5-chlorobenzaldehyde and 4-nitrobenzylidene malononitrile in the presence of a base catalyst. The reaction proceeds through a Knoevenagel condensation reaction, resulting in the formation of this compound.
Scientific Research Applications
3-(2-butoxy-5-chlorophenyl)-2-(4-nitrophenyl)acrylonitrile has been extensively studied for its potential application in scientific research. One of the areas where this compound has shown promising results is in the development of fluorescent sensors. This compound-based sensors have been developed to detect various analytes, including metal ions, amino acids, and proteins.
Properties
IUPAC Name |
(Z)-3-(2-butoxy-5-chlorophenyl)-2-(4-nitrophenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN2O3/c1-2-3-10-25-19-9-6-17(20)12-15(19)11-16(13-21)14-4-7-18(8-5-14)22(23)24/h4-9,11-12H,2-3,10H2,1H3/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKGGJJDTWAYPGQ-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)Cl)C=C(C#N)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC1=C(C=C(C=C1)Cl)/C=C(\C#N)/C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.